Cas no 75854-65-8 (Heptanenitrile, 3-methyl-)

• Product Name: Heptanenitrile, 3-methyl-
• CAS No: 75854-65-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 538885
• PubChem ID: 54258702
• Update Time: 2025-04-19

Heptanenitrile, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanenitrile, 3-methyl-
• 3-methylheptanenitrile
• SCHEMBL4202857
• AKOS006279958
• DTXSID80710099
• d-3-Methylheptanenitrile
• 75854-65-8

• Inchi： 1S/C8H15N/c1-3-4-5-8(2)6-7-9/h8H,3-6H2,1-2H3
• InChI Key： FNVNYWLQBGDZSC-UHFFFAOYSA-N
• SMILES： N#CCC(C)CCCC

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 23.79